Cas no 1542807-78-2 (2-fluoro-6-(piperazin-1-yl)phenol)

• Product Name: 2-fluoro-6-(piperazin-1-yl)phenol
• CAS No: 1542807-78-2
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• CID: 6147731
• PubChem ID: 82606588
• Update Time: 2025-05-25

2-fluoro-6-(piperazin-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(piperazin-1-yl)phenol
• EN300-1801438
• 1542807-78-2
• GS1450

• Inchi： 1S/C10H13FN2O/c11-8-2-1-3-9(10(8)14)13-6-4-12-5-7-13/h1-3,12,14H,4-7H2
• InChI Key： WZDXZDHWAMHAEL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)N1CCNCC1

Computed Properties

• Exact Mass: 196.10119120g/mol
• Monoisotopic Mass: 196.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-fluoro-6-(piperazin-1-yl)phenol

Comprehensive Overview of 2-fluoro-6-(piperazin-1-yl)phenol (CAS No. 1542807-78-2): Properties, Applications, and Research Insights

2-fluoro-6-(piperazin-1-yl)phenol (CAS No. 1542807-78-2) is a fluorinated aromatic compound featuring a phenol core substituted with a piperazine moiety at the 6-position and a fluorine atom at the 2-position. This unique structural configuration endows the molecule with versatile chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both piperazine and fluorophenol functionalities enhances its potential for hydrogen bonding and electrostatic interactions, which are critical in drug design and material science applications.

In recent years, the demand for fluorinated compounds like 2-fluoro-6-(piperazin-1-yl)phenol has surged due to their role in developing targeted therapeutics and bioactive materials. Researchers frequently search for terms such as "fluorophenol derivatives in drug discovery" or "piperazine-based scaffolds," reflecting the growing interest in this chemical space. The compound’s CAS No. 1542807-78-2 is often queried in databases like PubChem and Reaxys, underscoring its relevance in academic and industrial settings.

One of the key applications of 2-fluoro-6-(piperazin-1-yl)phenol lies in its use as a building block for kinase inhibitors. Kinases are pivotal in cellular signaling pathways, and their dysregulation is linked to diseases such as cancer and inflammatory disorders. The compound’s fluorine atom improves metabolic stability and membrane permeability, while the piperazine ring offers synthetic flexibility for further derivatization. This dual functionality aligns with the trend of fragment-based drug design, a hot topic in medicinal chemistry.

Beyond pharmaceuticals, 2-fluoro-6-(piperazin-1-yl)phenol has garnered attention in material science. Its ability to form stable complexes with metals makes it a candidate for catalysis and sensor development. Searches for "fluorophenol metal ligands" or "piperazine-containing polymers" highlight its interdisciplinary appeal. The compound’s thermal stability and solubility profile further expand its utility in high-performance coatings and electronic materials.

Synthetic routes to 2-fluoro-6-(piperazin-1-yl)phenol typically involve nucleophilic aromatic substitution (SNAr) reactions, where a fluorine atom is displaced by piperazine under controlled conditions. Optimizing yield and purity is a common challenge, prompting queries like "SNAr reaction optimization" or "purification of fluorophenol derivatives." Advanced techniques such as HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring compliance with Good Laboratory Practices (GLP).

Environmental and safety considerations are also critical when handling 2-fluoro-6-(piperazin-1-yl)phenol. While not classified as hazardous, proper personal protective equipment (PPE) and waste disposal protocols must be followed. The compound’s ecological impact is a recurring topic in forums discussing green chemistry alternatives, reflecting the industry’s shift toward sustainable practices.

In summary, 2-fluoro-6-(piperazin-1-yl)phenol (CAS No. 1542807-78-2) exemplifies the convergence of pharmaceutical innovation and material science advancements. Its structural features and multifunctional applications position it as a compound of enduring interest, driving both academic research and industrial development. As the scientific community continues to explore fluorinated scaffolds and heterocyclic chemistry, this molecule will likely remain a focal point for future breakthroughs.